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Compound of Interest

Compound Name:
4-(Chloromethyl)morpholine

hydrochloride

CAS No.: 1821522-53-5

Cat. No.: B3380113 Get Quote

CAS: 1821522-53-5 (Hydrochloride) | CAS: 16158-87-5 (Free Base) Formula:

(Salt) | M.W.: 172.05 g/mol

Executive Summary & Critical Distinction
4-(Chloromethyl)morpholine hydrochloride is the hydrochloride salt of N-

chloromethylmorpholine. It belongs to the class of

-haloamines, which are highly reactive alkylating agents commonly used as "Mannich
reagents" to introduce the morpholinomethyl moiety (

) into nucleophilic substrates.

⚠️ Critical Distinction: Chloromethyl vs. Chloroethyl
Researchers frequently confuse this compound with the far more common 4-(2-

Chloroethyl)morpholine hydrochloride (MOC, CAS 3647-69-6).

Chloromethyl (

): Highly reactive, moisture-sensitive, potential carcinogen (alkylating agent). Used for

-aminomethylation.
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Chloroethyl (

): More stable, standard pharmaceutical intermediate. Used for

-aminoethylation.[1]

This guide focuses exclusively on the Chloromethyl variant (

).

Structural Elucidation & Reactivity
The chemical behavior of 4-(chloromethyl)morpholine hydrochloride is defined by the "

-haloamine effect." The nitrogen lone pair can donate electron density to the adjacent carbon,
facilitating the ejection of the chloride ion. This creates a resonance equilibrium between the
covalent

-chloroamine and the electrophilic iminium salt (Böhme's salt analog).

Structural Equilibrium
In the solid state (as the hydrochloride), the amine is protonated, which stabilizes the molecule

by preventing the nitrogen lone pair from expelling the chloride. However, in solution or upon

neutralization, the equilibrium shifts.

Figure 1: Structural Dynamics and Iminium Formation
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Caption: The hydrochloride salt acts as a reservoir for the reactive free base, which exists in

equilibrium with the highly electrophilic iminium species.

Physical Properties
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Property Data Notes

Appearance
White to off-white crystalline

solid
Highly hygroscopic.

Solubility DCM, Acetonitrile, DMF
Reacts/Decomposes in

water/alcohols.

Stability Moisture Sensitive
Hydrolyzes to Morpholine,

Formaldehyde, and HCl.

Reactivity Class Hard Electrophile

Reacts via

-like mechanism (Iminium

intermediate).

Synthesis Protocol
Due to its instability, 4-(chloromethyl)morpholine is often prepared in situ or isolated as the

hydrochloride salt under strictly anhydrous conditions.

Method: Thionyl Chloride Deoxychlorination
This method converts N-hydroxymethylmorpholine (formed from morpholine and

paraformaldehyde) into the chloromethyl derivative.

Reagents:

Morpholine (1.0 eq)

Paraformaldehyde (1.05 eq)

Thionyl Chloride (

) (1.1 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:
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Hemiaminal Formation: Suspend paraformaldehyde in DCM. Add morpholine dropwise at

0°C. Stir until the solution becomes clear (formation of N-hydroxymethylmorpholine).

Chlorination: Cool the solution to -10°C. Add thionyl chloride dropwise over 30 minutes. The

reaction is exothermic; maintain temperature < 0°C to prevent polymerization.

Mechanism:[2][3][4]

.

Salt Formation: If the hydrochloride is desired, dry HCl gas can be bubbled through the

solution, or the product can be precipitated by adding anhydrous diethyl ether if it forms the

iminium chloride spontaneously.

Isolation: Filter the precipitate under nitrogen (Schlenk technique). Wash with cold ether.

Storage: Store in a desiccator at -20°C.

Figure 2: Synthesis Pathway

Morpholine
(Secondary Amine)

N-Hydroxymethylmorpholine
(Intermediate)

DCM, 0°C

Paraformaldehyde
(CH2O)n

DCM, 0°C

4-(Chloromethyl)morpholine HCl
(Target)

+ SOCl2
- SO2

Thionyl Chloride
(SOCl2)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9078675/
http://clickchemi.com/59631-75-3
https://www.organic-chemistry.org/synthesis/heterocycles/morpholines.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3380113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis proceeds via the hemiaminal intermediate, followed by deoxychlorination

using thionyl chloride.

Applications in Drug Development
The morpholine ring is a privileged scaffold in medicinal chemistry, improving solubility and

metabolic stability. 4-(Chloromethyl)morpholine HCl is used to graft this ring onto aromatic or

acidic substrates.

Key Reactions
Mannich Reaction (Aminomethylation): Reacts with electron-rich aromatics (phenols,

indoles) or active methylene compounds to install the

group.

Example: Synthesis of morpholinomethyl-phenols.

N-Alkylation of Amides/Imides: Reacts with sodium salts of amides or imides to form

derivatives (e.g., prodrug synthesis).

Phosphonate Synthesis: Reaction with triethyl phosphite (Arbuzov reaction) to generate

morpholinomethyl phosphonates.

Safety & Handling (E-E-A-T)
Hazard Class: Alkylating Agent / Corrosive.

Carcinogenicity:

-Haloamines are potential carcinogens due to their ability to alkylate DNA. They are
structurally related to bis(chloromethyl)ether (a known human carcinogen).

Handling: Must be handled in a fume hood with gloves and goggles.

Decomposition: Releases HCl and formaldehyde upon contact with moisture.
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Neutralization: Quench spills with aqueous ammonia or sodium hydroxide solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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